Cas no 1804428-37-2 (Ethyl 2-(difluoromethyl)-6-fluoro-4-iodopyridine-3-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-6-fluoro-4-iodopyridine-3-acetate
• CAS No: 1804428-37-2
• MF: C₁₀H₉F₃INO₂
• MW: 359.083645582199
• CID: 4882262
• Update Time: 2025-05-20

Ethyl 2-(difluoromethyl)-6-fluoro-4-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-fluoro-4-iodopyridine-3-acetate

• Inchi： 1S/C10H9F3INO2/c1-2-17-8(16)3-5-6(14)4-7(11)15-9(5)10(12)13/h4,10H,2-3H2,1H3
• InChI Key： YKESVDAAEWZNSO-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-6-fluoro-4-iodopyridine-3-acetate

Ethyl 2-(difluoromethyl)-6-fluoro-4-iodopyridine-3-acetate (CAS No. 1804428-37-2): A Versatile Building Block in Modern Pharmaceutical Research

Ethyl 2-(difluoromethyl)-6-fluoro-4-iodopyridine-3-acetate, identified by its CAS number 1804428-37-2, is a highly significant compound in the realm of pharmaceutical chemistry. Its unique structural features, combining a pyridine core with functional groups such as difluoromethyl, fluoro, and iodo, make it an invaluable intermediate in the synthesis of various bioactive molecules. This compound has garnered considerable attention in recent years due to its utility in developing novel therapeutic agents.

The difluoromethyl group is particularly noteworthy, as it is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. In contrast, the presence of the fluoro atom can influence electronic properties and interactions with biological targets, often leading to improved efficacy and selectivity. The iodo substituent on the pyridine ring serves as a versatile handle for further functionalization via cross-coupling reactions, enabling the construction of complex molecular architectures.

In recent years, Ethyl 2-(difluoromethyl)-6-fluoro-4-iodopyridine-3-acetate has been utilized in several cutting-edge research projects aimed at addressing unmet medical needs. One notable area of application is in the development of kinase inhibitors, where the combination of these functional groups provides an optimal balance of lipophilicity and polarizability. For instance, studies have demonstrated its effectiveness in generating potent inhibitors targeting aberrantly activated kinases involved in cancer progression.

The pharmaceutical industry has also leveraged this compound in the synthesis of antiviral agents. The structural motifs present in Ethyl 2-(difluoromethyl)-6-fluoro-4-iodopyridine-3-acetate exhibit promising interactions with viral proteases and polymerases, making them attractive scaffolds for drug design. Researchers have reported the successful incorporation of this intermediate into molecules that exhibit significant antiviral activity against a range of pathogens.

Beyond oncology and virology, Ethyl 2-(difluoromethyl)-6-fluoro-4-iodopyridine-3-acetate has found utility in neuropharmacological research. The unique electronic properties imparted by the N-F-X-C-F_{(X = I)}> system contribute to favorable binding profiles with neurotransmitter receptors and ion channels. This has led to the discovery of novel compounds with potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic versatility of Ethyl 2-(< strong >difluoromethyl strong >)-6-( fluoro ) -4-( iodo ) -pyridine -3-acetate ) is another key factor contributing to its widespread adoption. The presence of multiple reactive sites allows for diverse chemical transformations, including Suzuki-Miyaura cross-coupling, Stille coupling, and palladium-catalyzed couplings. These reactions enable chemists to seamlessly integrate this compound into larger molecular frameworks, facilitating the rapid exploration of chemical space.

In conclusion, Ethyl 2-(< strong >difluoromethyl strong >)-6-( fluoro ) -4-( iodo ) -pyridine -3-acetate (CAS No. 1804428-37-2) represents a cornerstone in modern pharmaceutical research. Its unique combination of functional groups and synthetic accessibility makes it an indispensable tool for medicinal chemists striving to develop next-generation therapeutics. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play an increasingly pivotal role in addressing some of the most pressing challenges in human health.